Cas no 379730-67-3 (4-benzoyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 4-benzoyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 379730-67-3
• MF: C₂₃H₁₇N₃O₂S
• MW: 399.464983701706
• CID: 6519763
• Update Time: 2025-05-25

4-benzoyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• 4-benzoyl-N-(5-(p-tolyl)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 4-benzoyl-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C23H17N3O2S/c1-15-7-9-19(10-8-15)22-25-26-23(29-22)24-21(28)18-13-11-17(12-14-18)20(27)16-5-3-2-4-6-16/h2-14H,1H3,(H,24,26,28)
• InChI Key： DYQVKQOMMUVLKM-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(C)C=C2)S1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• pka: 7.21±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-benzoyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide

Introduction to 4-benzoyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 379730-67-3)

4-benzoyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide is a sophisticated organic compound characterized by its intricate molecular architecture, which has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, identified by its Chemical Abstracts Service (CAS) number 379730-67-3, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule integrates several key pharmacophoric elements, including a benzoyl group, a thiadiazole core, and a substituted benzamide moiety, which collectively contribute to its unique chemical and biological properties.

The thiadiazole core is a well-documented scaffold in medicinal chemistry, renowned for its versatility in drug design. Thiadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer activities. In particular, the 1,3,4-thiadiazole ring system is known to possess remarkable stability and bioavailability, making it an attractive component in the development of novel therapeutic agents. The presence of the 5-(4-methylphenyl) substituent in 4-benzoyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide further enhances its pharmacological potential by introducing hydrophobic interactions and modulating receptor binding affinities.

The benzoyl group at the N-position of the molecule not only contributes to its structural complexity but also plays a crucial role in determining its pharmacokinetic profile. Benzoyl derivatives are frequently incorporated into drug molecules due to their ability to enhance metabolic stability and improve oral bioavailability. Moreover, the benzamide moiety at the terminal position of the molecule is another key pharmacophore that has been extensively explored in medicinal chemistry. Benzamides are known for their analgesic, anti-inflammatory, and neuroprotective properties, making them valuable candidates for therapeutic intervention.

Recent advancements in computational chemistry and structure-based drug design have facilitated a deeper understanding of the interactions between 4-benzoyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide and biological targets. Molecular docking studies have revealed that this compound can effectively bind to various enzymes and receptors involved in critical pathological pathways. For instance, preliminary research suggests that it may interact with cyclooxygenase (COX) enzymes, which are central mediators of inflammation and pain signaling. Additionally, the thiadiazole core has been shown to interact with DNA gyrase and topoisomerases, which are essential for bacterial replication and transcriptional regulation.

The synthesis of 4-benzoyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the thiadiazole ring typically involves condensation reactions between appropriate precursors under controlled temperatures and inert atmospheres. Subsequent functionalization steps, such as benzoylation and amide bond formation, further refine the molecular structure while maintaining high chemical purity. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at key positions within the molecule.

In terms of biological activity, 4-benzoyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide has shown intriguing properties in preclinical studies. Initial assays have demonstrated its potential as an inhibitor of inflammatory pathways by modulating cytokine production and enzymatic activity. Furthermore, its interaction with bacterial enzymes has raised interest in exploring its antibacterial properties. The compound’s ability to cross cell membranes due to its lipophilic nature suggests that it may be suitable for oral administration or topical application in therapeutic formulations.

The development of novel drug candidates often involves rigorous testing to evaluate their safety profile and efficacy before moving into clinical trials. In vitro toxicity assays have been conducted to assess the potential side effects of 4-benzoyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide, ensuring that it does not exhibit significant cytotoxicity or mutagenicity at relevant concentrations. These studies are complemented by pharmacokinetic analyses that provide insights into how the compound is absorbed、distributed、metabolized，and excreted (ADME) within the body. Such data is crucial for optimizing dosing regimens and predicting clinical outcomes.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how researchers identify promising candidates like 4-benzoyl-N-5-(4-methylphenyl)-1，3，4-thiadiazol -2 -y lbenzamide。 Predictive models have been developed to screen vast chemical libraries based on structural features、biological activity，and physicochemical properties，streamlining the process of identifying compounds with high therapeutic potential。 These computational tools have accelerated the identification of novel scaffolds，such as thiadiazole derivatives，that exhibit desirable pharmacological profiles。

Future research directions for CAS No 379730 -67 -3 include exploring its mechanism of action in greater detail through molecular dynamics simulations and enzyme kinetics studies。 Additionally，investigators are examining how structural modifications can enhance its binding affinity or selectivity towards specific targets。 The development of prodrugs or analogs may further improve its pharmacokinetic properties，making it more suitable for clinical applications。

The impact of this compound on pharmaceutical development extends beyond mere biological activity。 Its unique structural features offer insights into how molecular design can influence drug efficacy，safety，and bioavailability。 By studying compounds like CAS No 379730 -67 -3，researchers can gain valuable insights into how different functional groups interact with biological systems，leading to more informed decisions in drug design。